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Compound of Interest

Compound Name: 4-Butoxybenzoic acid

Cat. No.: B073603

4-Butoxybenzoic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
relevant experimental protocols for 4-Butoxybenzoic acid. This document is intended to serve
as a valuable resource for professionals in research and development, particularly in the fields
of materials science and drug discovery.

Chemical Properties and Structure

4-Butoxybenzoic acid, also known as p-butoxybenzoic acid, is an organic compound
belonging to the class of alkoxybenzoic acids.[1] It is characterized by a benzoic acid core with
a butoxy group attached at the para position of the benzene ring.[1] This structure imparts
properties that make it a subject of interest in various scientific domains, notably in the
synthesis of liquid crystals and as an intermediate in the pharmaceutical industry.

Physicochemical Properties

The key physicochemical properties of 4-Butoxybenzoic acid are summarized in the table
below. These values are essential for understanding the compound's behavior in various
experimental and industrial settings.
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Property Value Source(s)
Molecular Formula C11H1403 [2]
Molecular Weight 194.23 g/mol [2]
Melting Point 147-150 °C [3]
Boiling Point ~290.67 °C (estimate) [3]
Predicted pKa 4.48 £0.10 [3]
Appearance White to off-white solid [3]

Solubility Profile

4-Butoxybenzoic acid is sparingly soluble in water but demonstrates good solubility in a range
of organic solvents. While specific quantitative solubility data for 4-Butoxybenzoic acid is not
readily available, the following table presents qualitative information. For a practical
understanding of its solubility behavior, a detailed experimental protocol for determining
solubility is provided in a later section, using the closely related 4-methoxybenzoic acid as an
illustrative example due to the availability of comprehensive data for this compound.[4]

Solvent Qualitative Solubility Source(s)
Water Sparingly soluble [3]
Chloroform Soluble [3]
Dimethyl Sulfoxide (DMSO) Slightly soluble [3]
Methanol Slightly soluble [3]

Structural Information

The structural identifiers for 4-Butoxybenzoic acid are crucial for its unambiguous
identification in chemical databases and literature.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/72971
https://pubchem.ncbi.nlm.nih.gov/compound/72971
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.benchchem.com/product/b073603?utm_src=pdf-body
https://www.benchchem.com/product/b073603?utm_src=pdf-body
https://www.benchchem.com/pdf/solubility_profile_of_4_methoxybenzoic_acid_in_different_solvents.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1194768.htm
https://www.benchchem.com/product/b073603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source(s)
CAS Number 1498-96-0 2]
CCCCOC1=CC=C(C=C1)C(=
SMILES [2]
0)0
INChl=1S/C11H1403/c1-2-3-8-
14-10-6-4-9(5-7-
InChl 2]

10)11(12)13/h4-7H,2-
3,8H2,1H3,(H,12,13)

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 4-

Butoxybenzoic acid. Key spectral information can be found in various databases.

e 1H NMR Spectroscopy: Proton NMR provides information on the hydrogen atoms within the

molecule, confirming the presence of the butoxy group, the aromatic protons, and the

carboxylic acid proton.

e 13C NMR Spectroscopy: Carbon NMR is used to identify the number and types of carbon

atoms in the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy reveals the presence of key functional groups,

such as the carbonyl (C=0) of the carboxylic acid and the C-O ether linkage.

e Mass Spectrometry (MS): Mass spectrometry determines the molecular weight and can

provide information about the fragmentation pattern of the molecule.

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 4-Butoxybenzoic

acid.

Synthesis of 4-Butoxybenzoic Acid
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A common and effective method for the synthesis of 4-Butoxybenzoic acid is the Williamson
ether synthesis, followed by hydrolysis.

Experimental Workflow: Synthesis of 4-Butoxybenzoic Acid

Step 1: Williamson Ether Synthesis

thanol, -
- Ad
- Cool ar

Step 2: Acidification and Isolation Step 3: Purification

Click to download full resolution via product page
Caption: Workflow for the synthesis of 4-Butoxybenzoic acid.
Detailed Methodology:

o Reaction Setup: In a round-bottom flask, a mixture of 4-hydroxybenzoic acid (1.0 eq) and
sodium hydroxide (2.0 eq) is prepared in ethanol.

« Addition of Alkyl Halide: 1-Bromobutane (1.5 eq) is added dropwise to the stirred mixture at
room temperature.

¢ Reaction: The mixture is heated to reflux and stirred overnight. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, the ethanol is removed under reduced pressure. The

residue is dissolved in water.

 Acidification: The aqueous solution is acidified with hydrochloric acid (HCI) to a pH of
approximately 2-3, leading to the precipitation of the product.

 [solation: The precipitate is collected by vacuum filtration and washed with cold water.
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 Purification: The crude product is purified by recrystallization from a suitable solvent, such as
ethanol, to yield pure 4-Butoxybenzoic acid.

Determination of Solubility (Shake-Flask Method)

The following protocol describes a standard method for determining the solubility of a
compound in various solvents.

Experimental Workflow: Solubility Determination

Preparation Equilibradon Analysis

Click to download full resolution via product page
Caption: Workflow for determining the solubility of a compound.
Detailed Methodology:

o Preparation: An excess amount of 4-Butoxybenzoic acid is added to a known volume of the
selected solvent in a sealed vial.

o Equilibration: The vial is placed in a constant temperature shaker bath and agitated for a
sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

o Sampling: After equilibration, the vial is allowed to stand to let the undissolved solid settle. A
known volume of the supernatant is carefully withdrawn using a syringe and filtered to
remove any suspended particles.

» Quantification: The concentration of 4-Butoxybenzoic acid in the filtered solution is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis spectroscopy, against a pre-prepared calibration curve.
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Biological Activity and Signaling Pathways

While 4-Butoxybenzoic acid itself is primarily recognized for its applications in materials
science, particularly in the formation of liquid crystals through self-assembly via hydrogen
bonding, its structural analogs, such as 4-hydroxybenzoic acid, have been studied for their
biological activities. 4-Hydroxybenzoic acid has been shown to act as a signaling molecule in
some bacteria, influencing virulence and other physiological functions.

The following diagram illustrates a representative signaling pathway for 4-hydroxybenzoic acid,
which involves the response regulator AaeR. This can serve as a conceptual model for
investigating potential biological roles of 4-Butoxybenzoic acid.

Representative Signaling Pathway: 4-Hydroxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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